Cas no 2227830-19-3 ((1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol
• CAS No: 2227830-19-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5903565
• PubChem ID: 95944673
• Update Time: 2025-10-28

(1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol
• 2227830-19-3
• EN300-1833723
• (1S)-3-amino-1-[4-(dimethylamino)phenyl]propan-1-ol

• Inchi： 1S/C11H18N2O/c1-13(2)10-5-3-9(4-6-10)11(14)7-8-12/h3-6,11,14H,7-8,12H2,1-2H3/t11-/m0/s1
• InChI Key： ZDDFHQGAVCRLQO-NSHDSACASA-N
• SMILES： O[C@H](C1C=CC(=CC=1)N(C)C)CCN

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

Additional information on (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol

Compound (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol (CAS No. 2227830-19-3): A Comprehensive Overview

Compound (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol, identified by the CAS registry number 2227830-19-3, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse reactivity and biological activity. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol comprises a chiral center at the first carbon atom, which is attached to a phenyl group substituted with a dimethylamino moiety. This arrangement imparts the molecule with distinct optical properties and stereochemical behavior. The presence of both amino and hydroxyl groups introduces additional functional diversity, enabling participation in various chemical reactions such as nucleophilic substitutions, amide bond formations, and hydrogen bonding interactions.

Recent studies have highlighted the importance of (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol in drug discovery efforts. Its ability to act as a chiral building block has made it invaluable in the synthesis of enantiomerically pure compounds, which are critical for developing effective pharmaceutical agents. For instance, researchers have utilized this compound as a key intermediate in the preparation of bioactive molecules targeting neurodegenerative diseases and cancer.

In addition to its role in drug development, (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol has shown promise in agrochemical applications. Its ability to modulate plant growth hormones and enhance stress tolerance in crops has been extensively studied. Recent findings indicate that derivatives of this compound can improve crop yields under adverse environmental conditions, making it a potential candidate for sustainable agricultural practices.

The synthesis of (1S)-3-amino-1-4-(dimethylamino)phenylpropan-1-ol involves multi-step processes that often employ asymmetric catalysis to ensure high enantiomeric excess. Innovations in catalytic asymmetric synthesis have significantly streamlined the production process, reducing costs and improving scalability. These advancements are particularly relevant for industries requiring large-scale production of chiral compounds.

From a materials science perspective, (1S)-3-amino-1-4-(dimethylamino)phenylpropanol has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups enable the formation of cross-linked networks with tailored mechanical and thermal properties, opening new avenues for applications in electronics and biomedical devices.

In conclusion, (1S)-3-amino-, 4-(dimethylamino)phenylpropan-, ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄